Cas no 827577-01-5 (Acetamide, N-[4-[[[2-(3-chlorobenzoyl)phenyl]amino]sulfonyl]phenyl]-)

• Product Name: Acetamide, N-[4-[[[2-(3-chlorobenzoyl)phenyl]amino]sulfonyl]phenyl]-
• CAS No: 827577-01-5
• MF: C₂₁H₁₇ClN₂O₄S
• MW: 428.888683080673
• CID: 683940
• PubChem ID: 24895114
• Update Time: 2025-04-19

Acetamide, N-[4-[[[2-(3-chlorobenzoyl)phenyl]amino]sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-[[[2-(3-chlorobenzoyl)phenyl]amino]sulfonyl]phenyl]-
• N-[4-[[2-(3-chlorobenzoyl)phenyl]sulfamoyl]phenyl]acetamide
• CHEMBL470693
• DTXSID10647844
• N-(4-{[2-(3-Chlorobenzoyl)phenyl]sulfamoyl}phenyl)acetamide
• BDBM50242841
• N-[4-({[2-(3-Chlorobenzoyl)phenyl]amino}sulfonyl)phenyl]-acetamide
• 827577-01-5

• Inchi： 1S/C21H17ClN2O4S/c1-14(25)23-17-9-11-18(12-10-17)29(27,28)24-20-8-3-2-7-19(20)21(26)15-5-4-6-16(22)13-15/h2-13,24H,1H3,(H,23,25)
• InChI Key： AVEOUUKYCPBIQO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1=CC=CC=C1NS(C1C=CC(=CC=1)NC(C)=O)(=O)=O)=O

Computed Properties

• Exact Mass: 428.0597559g/mol
• Monoisotopic Mass: 428.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 101Ų